Fura 2-AM
Fura 2-AM
High affinity Ca2+ selective fluorescent indicator (Kd = 145 nM). Rapidly metabolized by cytoplasmic esterases leading to the active dye Fura 2. Cell-permeable. Excitation spectrum dependent on [Ca2+]i. Ex340/380/Em505.
Fura-2 AM is a membrane permeable, UV light-excitable form of Fura-2.1 It crosses cell membranes and is converted to Fura-2 via cellular esterases. Fura-2 is a ratiometric fluorescent calcium indicator that can be used to detect calcium in cells. It is a pentacarboxylate that displays excitation maxima of 340 and 380 nm at high and low calcium concentrations, respectively, when the emission is fixed at 510 nm, enabling determination of ratiometric measurements of calcium influx in live cells.
Fura-2 AM is a membrane permeable, UV light-excitable form of Fura-2.1 It crosses cell membranes and is converted to Fura-2 via cellular esterases. Fura-2 is a ratiometric fluorescent calcium indicator that can be used to detect calcium in cells. It is a pentacarboxylate that displays excitation maxima of 340 and 380 nm at high and low calcium concentrations, respectively, when the emission is fixed at 510 nm, enabling determination of ratiometric measurements of calcium influx in live cells.
Brand Name:
Vulcanchem
CAS No.:
108964-32-5
VCID:
VC20770798
InChI:
InChI=1S/C44H47N3O24/c1-25-7-8-32(46(16-38(53)65-20-60-26(2)48)17-39(54)66-21-61-27(3)49)35(13-25)58-11-12-59-42-31-14-36(43-45-15-37(71-43)44(57)69-24-64-30(6)52)70-34(31)10-9-33(42)47(18-40(55)67-22-62-28(4)50)19-41(56)68-23-63-29(5)51/h7-10,13-15H,11-12,16-24H2,1-6H3
SMILES:
CC1=CC(=C(C=C1)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC2=C(C=C3C(=C2)C=C(O3)C4=NC=C(O4)C(=O)OCOC(=O)C)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C
Molecular Formula:
C44H47N3O24
Molecular Weight:
1001.8 g/mol
Fura 2-AM
CAS No.: 108964-32-5
Cat. No.: VC20770798
Molecular Formula: C44H47N3O24
Molecular Weight: 1001.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | High affinity Ca2+ selective fluorescent indicator (Kd = 145 nM). Rapidly metabolized by cytoplasmic esterases leading to the active dye Fura 2. Cell-permeable. Excitation spectrum dependent on [Ca2+]i. Ex340/380/Em505. Fura-2 AM is a membrane permeable, UV light-excitable form of Fura-2.1 It crosses cell membranes and is converted to Fura-2 via cellular esterases. Fura-2 is a ratiometric fluorescent calcium indicator that can be used to detect calcium in cells. It is a pentacarboxylate that displays excitation maxima of 340 and 380 nm at high and low calcium concentrations, respectively, when the emission is fixed at 510 nm, enabling determination of ratiometric measurements of calcium influx in live cells. |
|---|---|
| CAS No. | 108964-32-5 |
| Molecular Formula | C44H47N3O24 |
| Molecular Weight | 1001.8 g/mol |
| IUPAC Name | acetyloxymethyl 2-[5-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]-4-[2-[2-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]-5-methylphenoxy]ethoxy]-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate |
| Standard InChI | InChI=1S/C44H47N3O24/c1-25-7-8-32(46(16-38(53)65-20-60-26(2)48)17-39(54)66-21-61-27(3)49)35(13-25)58-11-12-59-42-31-14-36(43-45-15-37(71-43)44(57)69-24-64-30(6)52)70-34(31)10-9-33(42)47(18-40(55)67-22-62-28(4)50)19-41(56)68-23-63-29(5)51/h7-10,13-15H,11-12,16-24H2,1-6H3 |
| Standard InChI Key | UTBYGIDPBQOHNT-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC2=C(C=C3C(=C2)C=C(O3)C4=NC=C(O4)C(=O)OCOC(=O)C)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C |
| Canonical SMILES | CC1=CC(=C(C=C1)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)OCCOC2=C(C=CC3=C2C=C(O3)C4=NC=C(O4)C(=O)OCOC(=O)C)N(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C |
| Appearance | Assay:≥95%A pale yellow to yellow solid |
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